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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubidium acetate (CH₃CO₂Rb), the rubidium salt of acetic acid, is a white, crystalline solid

with notable hygroscopic properties.[1] As a specialty chemical, it serves as a precursor in the

synthesis of other rubidium compounds and finds application as a catalyst in certain

polymerization reactions.[2] For professionals in research, particularly in materials science and

drug development, a thorough understanding of its physical characteristics is paramount for its

effective handling, application, and the interpretation of experimental outcomes. This technical

guide provides an in-depth overview of the core physical properties of solid rubidium acetate,

complete with detailed experimental protocols for their determination and visual

representations of key concepts.

Core Physical Properties
The fundamental physical characteristics of rubidium acetate are summarized below. It is

important to note that some variation in reported values exists in the literature, which may be

attributable to differences in experimental conditions or sample purity.

Quantitative Data Summary
A compilation of the key physical properties of rubidium acetate is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₂H₃O₂Rb [3]

Molecular Weight 144.51 g/mol [2][4]

Appearance White crystalline solid [2]

Melting Point 242 - 246 °C (decomposes) [2][5]

Solubility in Water 85 g/100 mL (at 45 °C) [2]

485.5 g/100 g (at -9.5 °C) [5]

626 g/100 g (at 44.7 °C) [5]

Density Not experimentally reported [6][7][8]

Crystal Structure
Monoclinic (reported, limited

data)

CAS Number 563-67-7 [3]

Interrelation of Physical Properties
The physical properties of a crystalline solid like rubidium acetate are interconnected. The

crystal structure, for instance, dictates the packing efficiency of the ions, which in turn

influences the density. The strength of the ionic bonds within this lattice is a primary

determinant of the melting point. These relationships are visualized in the following diagram.
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Interrelation of Physical Properties of a Crystalline Solid

Crystal Structure
(Arrangement of Ions)

Density
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can influence
 surface interactions
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Melting Point

determines energy
 to break lattice

Solubility

affects interaction
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Experimental Workflow for Powder X-ray Diffraction (PXRD)

Sample Preparation
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Sample Mounting

Data Collection
(XRD Scan)

Data Analysis

Phase Identification Structure Determination/
Refinement
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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